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Compound of Interest

Compound Name: Tomatidine

Cat. No.: B1681339

This guide provides essential safety and logistical information for the proper disposal of
tomatidine, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The following procedures are intended for researchers, scientists, and drug
development professionals handling this compound.

Tomatidine Safety and Hazard Information

Tomatidine is a steroidal alkaloid that requires careful handling. It is classified as harmful if
swallowed.[1] All personnel handling tomatidine waste must be familiar with its Safety Data
Sheet (SDS) and follow standard laboratory safety protocols.

Quantitative Data Summary

For easy reference, the key quantitative data and hazard information for tomatidine and its
common hydrochloride salt are summarized below.
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o Tomatidine
Property Tomatidine . Reference(s)
hydrochloride

Chemical Formula C27H4sNO2 C27H4sNO2 « HCI [2][3]
Molecular Weight 415.65 g/mol 452.11 g/mol [2][3]
CAS Number 77-59-8 6192-62-7 [2][3]
Appearance Crystalline Solid Solid [4]
GHS Hazard Acute toxicity - Oral Acute toxicity - Oral 1
Classification (Category 4)[1][2] (Category 4)
H302: Harmful if H302: Harmful if
Hazard Statement [1]
swallowed[1][2] swallowed
Signal Word Warning[1][2] Warning [11[3]
Density 1.1 g/cm3 Not available [2]
Flash Point 272.7°C Not applicable [2][3]

N Soluble in methanol
Water Solubility Insoluble [4]
(=10 mg/ml)[4]

Cool, dry, well-
Storage Temperature _ -20°C [4]
ventilated place[2]

Personal Protective Equipment (PPE)

Before handling tomatidine waste, ensure the following personal protective equipment is worn
to minimize exposure:

o Hand Protection: Chemical-impermeable gloves that satisfy EU Directive 89/686/EEC and
the standard EN 374.[2] Gloves must be inspected before use.[2]

o Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or
NIOSH (US).[2]

o Body Protection: A lab coat, long-sleeved clothing, or fire/flame resistant and impervious
clothing.[2]
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o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[2] In case of dust formation, a type N95 (US) respirator is recommended.[3]

Step-by-Step Disposal Procedure

The primary method for tomatidine disposal is through a licensed chemical destruction facility.
[2] Do not dispose of tomatidine with household garbage or allow it to enter sewer systems.[1]

Step 1: Waste Identification and Segregation

o Characterize the waste. Is it pure tomatidine, a solution containing tomatidine, or
contaminated labware (e.g., gloves, weighing paper, pipette tips)?

o Segregate tomatidine waste from other laboratory waste streams to avoid chemical
incompatibilities.

» Place solid waste, such as reaction byproducts or contaminated materials, into a designated,
appropriately labeled container.[5]

Step 2: Containment and Labeling

» Use a suitable, sealable, and closed container for collecting tomatidine waste.[2] The
container should be clearly labeled as "Hazardous Waste: Tomatidine" and include the GHS
pictogram for acute toxicity (GHSO07).[1][2][3]

o Ensure the label is legible and securely attached to the container.

Step 3: Handling Spills and Contaminated Materials

In case of a spill, avoid dust formation.[2]

Remove all sources of ignition.[2]

Collect the spilled material using spark-proof tools and place it in the designated hazardous
waste container.[2]

Do not let the chemical enter drains; discharge into the environment must be avoided.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/msds/tomatidine.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/t2909
https://www.benchchem.com/product/b1681339?utm_src=pdf-body
https://www.chemicalbook.com/msds/tomatidine.pdf
https://www.benchchem.com/product/b1681339?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/16938m.pdf
https://www.benchchem.com/product/b1681339?utm_src=pdf-body
https://www.benchchem.com/product/b1681339?utm_src=pdf-body
https://www.benchchem.com/product/b1681339?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1681339?utm_src=pdf-body
https://www.chemicalbook.com/msds/tomatidine.pdf
https://www.benchchem.com/product/b1681339?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/16938m.pdf
https://www.chemicalbook.com/msds/tomatidine.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/t2909
https://www.chemicalbook.com/msds/tomatidine.pdf
https://www.chemicalbook.com/msds/tomatidine.pdf
https://www.chemicalbook.com/msds/tomatidine.pdf
https://www.chemicalbook.com/msds/tomatidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Wash the spill area thoroughly after material has been collected.
Step 4: Disposal of Empty Containers

o Empty containers that held tomatidine must also be treated as hazardous waste unless
properly decontaminated.

o Containers can be triple-rinsed with a suitable solvent (e.g., methanol, if appropriate for the
container material).[2]

o Important: The rinsate from this cleaning process is considered hazardous waste and must
be collected and disposed of accordingly.

e Once decontaminated, the packaging can be punctured to render it unusable for other
purposes and then disposed of in a sanitary landfill or offered for recycling, in accordance
with local regulations.[2]

Step 5: Storage and Final Disposal

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2]

o Arrange for waste pickup with your institution's Environmental Health & Safety (EHS) office
or a licensed chemical waste disposal contractor.

o The recommended disposal methods are removal to a licensed chemical destruction plant or
controlled incineration with flue gas scrubbing.[2]

Tomatidine Disposal Workflow

The following diagram illustrates the logical steps for the proper management and disposal of
tomatidine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of tomatidine waste.
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Disclaimer: This document provides guidance based on publicly available safety data. Always
consult your institution's specific waste management policies and the most current Safety Data
Sheet (SDS) for Tomatidine before handling and disposal. All procedures must be carried out
in accordance with local, regional, and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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